N-[2-(dimethylamino)ethyl]-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C13H20N2OS/c1-11-4-6-12(7-5-11)17-10-13(16)14-8-9-15(2)3/h4-7H,8-10H2,1-3H3,(H,14,16)
• InChI Key: OOQHZNPVUALYCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NCCN(C)C
• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol

Description

N-[2-(dimethylamino)ethyl]-2-[(4-methylphenyl)thio]acetamide, also known as DMMDA-2, is a chemical compound that belongs to the family of phenethylamines. This compound has been of great interest to the scientific community due to its potential applications in various fields, including pharmacology, neuroscience, and biochemistry.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-2-[(4-methylphenyl)thio]acetamide has been used in various scientific research applications, including pharmacology, neuroscience, and biochemistry. In pharmacology, this compound has been studied for its potential use as a psychoactive drug. In neuroscience, this compound has been used to study the effects of phenethylamines on the central nervous system. In biochemistry, this compound has been studied for its potential use as a tool to study the structure and function of proteins.

Mechanism of Action

The mechanism of action of N-[2-(dimethylamino)ethyl]-2-[(4-methylphenyl)thio]acetamide is not fully understood. However, it is believed to act as a serotonin receptor agonist, specifically at the 5-HT2A receptor. This receptor is involved in various physiological processes, including mood regulation, perception, and cognition. This compound may also interact with other receptors, such as dopamine and norepinephrine receptors.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the uptake of serotonin, dopamine, and norepinephrine. In vivo studies have shown that this compound can induce behavioral changes, such as hyperactivity, stereotypy, and head twitching. This compound may also have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(dimethylamino)ethyl]-2-[(4-methylphenyl)thio]acetamide in lab experiments is its high potency and selectivity for the 5-HT2A receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using this compound is its potential for abuse and its psychoactive effects. Therefore, caution must be taken when handling and using this compound in the lab.

Future Directions

There are several future directions for the study of N-[2-(dimethylamino)ethyl]-2-[(4-methylphenyl)thio]acetamide. One direction is to further investigate its potential as a psychoactive drug and its effects on the central nervous system. Another direction is to study its potential as a tool for studying the structure and function of proteins. Additionally, this compound may have potential therapeutic applications in the treatment of neurodegenerative diseases, and further research in this area is warranted.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various scientific fields. Its synthesis method is simple, and it has been used in pharmacology, neuroscience, and biochemistry research. This compound acts as a serotonin receptor agonist and has various biochemical and physiological effects. It has advantages and limitations for lab experiments, and there are several future directions for its study. Overall, this compound is a promising compound that warrants further investigation.